Cas no 97000-15-2 (Oxazolo[4,5-h]quinoline, 5-chloro-)
Oxazolo[4,5-h]quinoline, 5-chloro- Chemical and Physical Properties
Names and Identifiers
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- Oxazolo[4,5-h]quinoline, 5-chloro-
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Oxazolo[4,5-h]quinoline, 5-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19595800-1.0g |
5-chloro-[1,3]oxazolo[4,5-h]quinoline |
97000-15-2 | 95% | 1.0g |
$0.0 | 2022-11-30 |
Oxazolo[4,5-h]quinoline, 5-chloro- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Oxazolo[4,5-h]quinoline, 5-chloro-
Comprehensive Overview of Oxazolo[4,5-h]quinoline, 5-chloro- (CAS No. 97000-15-2)
Oxazolo[4,5-h]quinoline, 5-chloro- (CAS No. 97000-15-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique structural framework, combining an oxazole ring fused with a quinoline backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and organic electronics. The presence of a chloro substituent at the 5-position further enhances its reactivity, enabling diverse chemical modifications.
In recent years, the demand for heterocyclic compounds like Oxazolo[4,5-h]quinoline, 5-chloro- has surged due to their role in developing targeted therapies and advanced materials. A trending topic in scientific forums is its potential use in photodynamic therapy (PDT), where its fluorescence properties could aid in cancer diagnosis and treatment. Additionally, its structural similarity to known kinase inhibitors has sparked interest in anticancer drug development. These applications align with the growing focus on precision medicine and sustainable chemistry.
The synthesis of Oxazolo[4,5-h]quinoline, 5-chloro- typically involves cyclization reactions of chloro-substituted precursors, followed by purification via column chromatography. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for confirming its purity and structure. Researchers often search for optimized synthetic routes to improve yield and scalability, reflecting the broader industry shift toward green chemistry and cost-effective production.
Beyond pharmaceuticals, this compound’s electron-deficient quinoline core makes it a candidate for organic light-emitting diodes (OLEDs) and semiconductor materials. With the rise of flexible electronics, its thermal stability and optoelectronic properties are under investigation. FAQs in academic circles often revolve around its solubility, stability under UV light, and compatibility with polymer matrices—key factors for material scientists.
In summary, Oxazolo[4,5-h]quinoline, 5-chloro- (CAS No. 97000-15-2) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its adaptability to both biological and technological applications ensures its relevance in cutting-edge research. As interest grows in personalized therapeutics and eco-friendly electronics, this compound is poised to remain a focal point of innovation.
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